![molecular formula C15H10Cl2N2OS2 B3037490 2-(Allylsulfanyl)-4-(2,4-dichlorophenoxy)thieno[3,2-d]pyrimidine CAS No. 478067-67-3](/img/structure/B3037490.png)
2-(Allylsulfanyl)-4-(2,4-dichlorophenoxy)thieno[3,2-d]pyrimidine
Overview
Description
2-(Allylsulfanyl)-4-(2,4-dichlorophenoxy)thieno[3,2-d]pyrimidine, or 2-AS-4-DCPT, is a synthetic compound that has been widely studied for its potential use in a variety of scientific research applications. This compound is a member of the thienopyrimidine family and is characterized by its ability to act as a prodrug, which is a compound that is inactive until it is metabolized in the body. As a prodrug, 2-AS-4-DCPT has been used to study the effects of various drugs in the body, as well as to investigate the biochemical and physiological effects of the compound itself.
Scientific Research Applications
Synthesis and Characterization
- Studies have explored the synthesis of various thieno[3,2-d]pyrimidine derivatives, highlighting methodologies such as alkylation, which can lead to biologically active pyrimidines. This process has been analyzed through both experimental and theoretical approaches, focusing on the regioselectivity of alkylation and its dependence on solvent polarity and atomic partial charges (Fizer et al., 2019).
- Another study detailed a new technique for synthesizing 2,4-dichloro-thieno[3,2-d]pyrimidine, emphasizing improvements in yield, purity, and cost-effectiveness, which are crucial for further research and potential pharmaceutical applications (Dong et al., 2012).
Biological Activities and Applications
- Thieno[3,2-d]pyrimidine cores are recognized for their wide range of pharmacological activities. Research has been conducted to elaborate on their importance in anti-cancer, anti-infectious, anti-convulsant, anti-diabetic, CNS, and osteoporosis drug discoveries. The versatility of the thieno[3,2-d]pyrimidine scaffold makes it a valuable building block in organic and medicinal chemistry (Islam & Quadery, 2021).
- Another dimension of research focuses on the synthesis of thieno[3,2-d]pyrimidine derivatives for their anticonvulsive activity, indicating the potential for these compounds in developing new treatments for epilepsy and related disorders (Dashyan et al., 2016).
properties
IUPAC Name |
4-(2,4-dichlorophenoxy)-2-prop-2-enylsulfanylthieno[3,2-d]pyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10Cl2N2OS2/c1-2-6-22-15-18-11-5-7-21-13(11)14(19-15)20-12-4-3-9(16)8-10(12)17/h2-5,7-8H,1,6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OETZLZVVUAEWDG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCSC1=NC2=C(C(=N1)OC3=C(C=C(C=C3)Cl)Cl)SC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10Cl2N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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